Cas no 955403-48-2 (3-3-fluoro-4-(trifluoromethyl)phenylpropanal)

• Product Name: 3-3-fluoro-4-(trifluoromethyl)phenylpropanal
• CAS No: 955403-48-2
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 2151745
• PubChem ID: 53434400
• Update Time: 2025-10-11

3-3-fluoro-4-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-trifluoromethylphenyl)propionaldehyde
• LYJKKBWRCRZSII-UHFFFAOYSA-N
• 3-(3-fluoro-4-trifluoromethyl-phenyl)-propionaldehyde
• 3-(3'-Fluoro-4'-(trifluoromethyl)phenyl)propionaldehyde
• 3-3-fluoro-4-(trifluoromethyl)phenylpropanal

• Inchi： 1S/C10H8F4O/c11-9-6-7(2-1-5-15)3-4-8(9)10(12,13)14/h3-6H,1-2H2
• InChI Key： LYJKKBWRCRZSII-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-3-fluoro-4-(trifluoromethyl)phenylpropanal

Exploring the Properties and Applications of 3-3-fluoro-4-(trifluoromethyl)phenylpropanal (CAS No. 955403-48-2)

In the realm of specialty chemicals, 3-3-fluoro-4-(trifluoromethyl)phenylpropanal (CAS No. 955403-48-2) stands out as a versatile intermediate with significant potential in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluorinated aromatic structure, has garnered attention for its role in synthesizing high-value derivatives. Researchers and industry professionals are increasingly exploring its applications, driven by the growing demand for fluorine-containing compounds in modern chemistry.

The molecular structure of 3-3-fluoro-4-(trifluoromethyl)phenylpropanal features a propanal chain attached to a fluoro-substituted phenyl ring, enhancing its reactivity and compatibility with various synthetic pathways. This design makes it a valuable building block for drug discovery and crop protection formulations. Recent studies highlight its utility in creating bioactive molecules, particularly in the development of antifungal and anti-inflammatory agents, aligning with the pharmaceutical industry's focus on targeted therapies.

From an environmental perspective, the compound's fluorine atoms contribute to its stability and resistance to metabolic degradation, a trait highly sought after in sustainable chemistry. This aligns with the global push toward green synthesis methods, where efficiency and minimal waste are prioritized. Innovations in catalytic processes have further optimized its production, reducing energy consumption and byproduct formation.

In material science, 3-3-fluoro-4-(trifluoromethyl)phenylpropanal serves as a precursor for advanced polymers and coatings. Its incorporation into polymer matrices improves thermal stability and chemical resistance, making it ideal for high-performance materials used in electronics and aerospace. The compound's trifluoromethyl group also enhances hydrophobicity, a critical feature for water-repellent surfaces and corrosion inhibitors.

Market trends indicate rising interest in fluorinated intermediates, with CAS No. 955403-48-2 frequently appearing in patent filings and research publications. Analysts attribute this to the compound's adaptability in addressing challenges like drug resistance and material durability. As industries seek custom synthesis solutions, this compound's role is expected to expand, particularly in precision agriculture and next-gen electronics.

For researchers, understanding the synthetic routes and safety protocols of 3-3-fluoro-4-(trifluoromethyl)phenylpropanal is essential. While it is not classified as hazardous under standard regulations, proper handling ensures optimal results in lab-scale experiments and industrial production. Collaborative efforts between academia and manufacturers continue to refine its applications, solidifying its position as a cornerstone in fluorine chemistry.